7-chloro-4-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-chloro-4-[2-(3,4-dimethoxyphenyl)ethyl]-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C19H20ClNO4/c1-23-17-5-3-13(9-18(17)24-2)7-8-21-11-14-10-15(20)4-6-16(14)25-12-19(21)22/h3-6,9-10H,7-8,11-12H2,1-2H3
• InChI Key: BNCCNZGIXZLJGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C(C=CC(=C3)Cl)OCC2=O)OC
• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol
• CAS No.: 1326872-06-3

Description

7-chloro-4-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a useful research compound. Its molecular formula is C19H20ClNO4 and its molecular weight is 361.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound 7-chloro-4-[2-(3,4-dimethoxyphenyl)ethyl]-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is part of a broader class of chemicals known for their complex synthesis and structural diversity. Research in this area often focuses on the synthesis of novel compounds with potential pharmacological applications. For instance, the synthesis of bridged 3-benzazepine derivatives, which are conformationally restricted dopamine analogues, involves the conversion of ethyl 3,4-dimethoxyphenyl(phenyl)acetate into various intermediates leading to compounds with significant dopaminergic activity (Gentles et al., 1991). These processes highlight the intricate steps involved in the synthesis of such compounds, which could provide a template for the synthesis of this compound.

Potential Biological Activities

Compounds similar to this compound have been studied for their potential biological activities. For example, the dopaminergic activity of substituted benzazepines has been explored, revealing their role as agonists of central and peripheral dopamine receptors (Pfeiffer et al., 1982). These findings suggest that this compound could also exhibit similar pharmacological properties, warranting further investigation into its potential biological activities.

Anticancer Properties

The exploration of benzoxazepine derivatives for their anticancer properties has yielded promising results. Some derivatives have shown potent cytotoxicity in breast cancer cells, highlighting their potential as therapeutic agents (Odame et al., 2021). This research area could be relevant for this compound, as its structural features may contribute to similar anticancer activities.